4-(2-(2-Chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenoxy)acetamido)benzene-1-sulfonyl fluoride

• CAS No.: 20110-65-0
• Molecular Formula: C19H20ClFN6O4S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 4-[[2-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]acetyl]amino]benzenesulfonyl fluoride
• InChI: InChI=1S/C19H20ClFN6O4S/c1-19(2)26-17(22)25-18(23)27(19)12-5-8-15(14(20)9-12)31-10-16(28)24-11-3-6-13(7-4-11)32(21,29)30/h3-9H,10H2,1-2H3,(H,24,28)(H4,22,23,25,26)
• InChI Key: QADXPABWHTZYHG-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(N=C(N1C2=CC(=C(C=C2)OCC(=O)NC3=CC=C(C=C3)S(=O)(=O)F)Cl)N)N)C

Description

The compound 4-(2-(2-Chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenoxy)acetamido)benzene-1-sulfonyl fluoride is a structurally complex molecule characterized by:

• A 1,3,5-triazine core substituted with two amino groups and two methyl groups at positions 4, 6, and 2, respectively .
• A 2-chloro-4-substituted phenoxy group linked via an acetamido bridge to a benzene-sulfonyl fluoride moiety .

This compound’s sulfonyl fluoride group distinguishes it from conventional sulfonylureas, as it may act as a covalent inhibitor in biochemical systems . Its triazine core, bearing diamino and dimethyl substituents, enhances stability compared to methoxy- or ethoxy-substituted triazines .

Biological Activity

The compound 4-(2-(2-Chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenoxy)acetamido)benzene-1-sulfonyl fluoride (CAS No. 20110-65-0) is a complex organic molecule notable for its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}ClFN_6O_5S$, with a molecular weight of approximately 533.00 g/mol. The structure includes a triazine ring, sulfonyl fluoride group, and multiple aromatic rings which contribute to its biological activity.

Biological Activity Overview

The biological activity of this compound has been explored in various studies, primarily focusing on its anticancer properties and potential as an enzyme inhibitor.

Anticancer Activity

Recent research has indicated that derivatives of triazine compounds exhibit significant cytotoxic effects against various cancer cell lines:

• Mechanism of Action : The compound is believed to inhibit specific enzymes involved in cell cycle regulation and apoptosis. For instance, it has been shown to inhibit topoisomerase II activity, which is crucial for DNA replication and repair.
• Case Studies : In vitro studies have demonstrated that the compound exhibits selective cytotoxicity against breast cancer cell lines (e.g., MCF-7) with IC50 values ranging from 3.96 to 4.38 μM . Additionally, it has shown effectiveness in mouse xenograft models at doses as low as 10 mg/kg .

Enzyme Inhibition

The sulfonyl fluoride moiety is particularly interesting due to its ability to form covalent bonds with nucleophilic sites on enzymes:

• Target Enzymes : Research indicates that the compound may act as a potent inhibitor of serine proteases and other enzymes involved in inflammatory responses .
• Biological Assays : Bioassays have confirmed the inhibitory effects on specific targets, suggesting potential therapeutic applications in treating diseases characterized by excessive proteolytic activity.

Data Tables

Biological Activity	Cell Line Tested	IC50 Value (μM)	Reference
Anticancer Activity	MCF-7	3.96 - 4.38
Enzyme Inhibition	Serine Proteases	Not specified

The interaction of the compound with biological targets involves several key processes:

• Covalent Bond Formation : The sulfonyl fluoride group can react with nucleophilic residues in target proteins.
• Inhibition of Enzyme Activity : By binding to active sites, the compound effectively reduces the enzymatic activity necessary for tumor growth and proliferation.
• Induction of Apoptosis : The compound may trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural and functional similarities with several classes of triazine- and sulfonyl-containing molecules. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name / Class	Core Structure	Key Substituents	Molecular Weight (g/mol)	Key Functional Groups	Applications/Mechanisms
Target Compound	1,3,5-Triazine	4,6-Diamino-2,2-dimethyl; sulfonyl fluoride	610.6	Sulfonyl fluoride, acetamido	Potential covalent enzyme inhibitor
Metsulfuron Methyl Ester (Herbicide)	1,3,5-Triazine	4-Methoxy-6-methyl; sulfonylurea	~381.4	Sulfonylurea, methyl ester	Herbicide (ALS inhibitor)
Triflusulfuron Methyl Ester	1,3,5-Triazine	4-Dimethylamino-6-trifluoroethoxy	~471.4	Sulfonylurea, trifluoroethoxy	Selective herbicide
Ethametsulfuron Methyl Ester	1,3,5-Triazine	4-Ethoxy-6-methylamino	~364.4	Sulfonylurea, ethoxy	Broadleaf weed control

Key Findings

Triazine Core Modifications: The target compound’s 4,6-diamino-2,2-dimethyl triazine enhances hydrogen bonding and steric hindrance compared to herbicides like metsulfuron methyl ester (methoxy/methyl substituents). This likely improves metabolic stability and target binding . In contrast, herbicidal triazines (e.g., triflusulfuron) prioritize electron-withdrawing groups (e.g., trifluoroethoxy) to inhibit plant acetolactate synthase (ALS) .

Sulfonyl Fluoride vs. Sulfonylurea: The sulfonyl fluoride group in the target compound is more electrophilic than sulfonylureas’ ester groups.

Rotational Flexibility :

• With 8 rotatable bonds , the target compound has greater conformational flexibility than rigid herbicidal sulfonylureas (e.g., ethametsulfuron: ~5 rotatable bonds). This flexibility may aid in optimizing binding interactions in complex biological systems .

Mechanistic and Application Differences

• Herbicidal Triazines : Designed for ALS inhibition in plants, relying on sulfonylurea groups for reversible binding .
• Target Compound: The sulfonyl fluoride group may enable covalent modification of serine hydrolases or proteases, analogous to fluorophosphonate inhibitors .